N-(1-acetyl-4-piperidinyl)-1H-indazol-5-amine

• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol
• IUPAC Name: 1-[4-(1H-indazol-5-ylamino)piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H18N4O/c1-10(19)18-6-4-12(5-7-18)16-13-2-3-14-11(8-13)9-15-17-14/h2-3,8-9,12,16H,4-7H2,1H3,(H,15,17)
• InChI Key: MMEGGJGLFLCVQT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NC2=CC3=C(C=C2)NN=C3

Description

N-(1-acetyl-4-piperidinyl)-1H-indazol-5-amine is a useful research compound. Its molecular formula is C14H18N4O and its molecular weight is 258.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (0.39 ml, 2.80 mmol) was added to a solution of the N-(4-piperidinyl)-1H-indazol-5-amine (0.301 g, 1.39 mmol) obtained in Example 15, (a) in tetrahydrofuran (5 ml) at room temperature, followed by adding thereto a solution of acetyl chloride (0.12 g, 1.53 mmol) in tetrahydrofuran (2 ml) at 0° C., and the resulting mixture was stirred at room temperature for 1 hour. Then, the reaction solution was poured into a 1N-aqueous sodium hydroxide solution and extracted with ethyl acetate. The organic layer was washed with a saturated aqueous sodium chloride solution and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure and the resulting residue was suspended in acetone and stirred. Thereafter, the solid was collected by filtration and dried under reduced pressure to obtain N-(1-acetyl-4-piperidinyl)-1H-indazol-5-amine (0.216 g, 60%).